![molecular formula C14H14N4O B2646049 N4-[(furan-2-yl)methyl]-N2-methylquinazoline-2,4-diamine CAS No. 681475-24-1](/img/structure/B2646049.png)
N4-[(furan-2-yl)methyl]-N2-methylquinazoline-2,4-diamine
Overview
Description
N4-[(furan-2-yl)methyl]-N2-methylquinazoline-2,4-diamine is a chemical compound with the molecular formula C14H14N4O . It is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of N4-[(furan-2-yl)methyl]-N2-methylquinazoline-2,4-diamine consists of a quinazoline core, which is a bicyclic compound made up of two fused six-membered rings, a benzene ring and a pyrimidine ring . The molecule also contains a furan ring, which is a five-membered ring with four carbon atoms and one oxygen atom .Physical And Chemical Properties Analysis
N4-[(furan-2-yl)methyl]-N2-methylquinazoline-2,4-diamine is a powder at room temperature . It has a molecular weight of 290.75 . The compound is stored at room temperature .Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as the one , have been found to have significant antibacterial activity . They have been used in the fight against bacterial strain-caused infection . The inclusion of the furan nucleus is an essential synthetic technique in the search for new drugs .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been employed as medicines in a number of distinct disease areas . There is an urgent need to find new antimicrobial compounds to treat multi-resistant illnesses with distinct mechanisms of action .
Therapeutic Advantages
Furan has a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .
Spectroscopic Analysis
Spectroscopic techniques have been extensively used for structural elucidation of compounds along with the study of geometrical and vibrational properties . Furan derivatives, such as the one , can be experimentally characterized and analyzed in detail using FT-IR, FT-Raman, UV–vis, and 1H NMR spectroscopic techniques .
Lung Cancer Treatment
A new chalcone series has been developed that may be useful in the treatment of lung cancer . The results proved that all tested chalcones give different cytotoxic effects toward lung carcinoma .
Industrial Processes
Furan derivatives are employed in a vast number of industrial processes especially in the manufacture of wine and polymer materials .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
4-N-(furan-2-ylmethyl)-2-N-methylquinazoline-2,4-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O/c1-15-14-17-12-7-3-2-6-11(12)13(18-14)16-9-10-5-4-8-19-10/h2-8H,9H2,1H3,(H2,15,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTYQWIBCJBJSLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC2=CC=CC=C2C(=N1)NCC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N4-[(furan-2-yl)methyl]-N2-methylquinazoline-2,4-diamine | |
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